Cas no 174824-74-9 (1-(dimethyl-1,3-thiazol-2-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(dimethyl-1,3-thiazol-2-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 174824-74-9
• MF: C₇H₆F₃NOS
• MW: 209.188850879669
• CID: 906212
• PubChem ID: 22106689
• Update Time: 2025-07-02

1-(dimethyl-1,3-thiazol-2-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4,5-dimethyl-2-thiazolyl)-2,2,2-trifluoro- (9CI)
• 1-(4,5-dimethyl-1,3-thiazol-2-yl)-2,2,2-trifluoroethanone
• 1-(dimethyl-1,3-thiazol-2-yl)-2,2,2-trifluoroethan-1-one
• ETHANONE, 1-(4,5-DIMETHYL-2-THIAZOLYL)-2,2,2-TRIFLUORO-
• EN300-1269015
• DB-287056
• 174824-74-9
• 4,5-dimethyl-2-trifluoroacetylthiazole
• DTXSID90622477
• SCHEMBL8682295
• 1-(4,5-Dimethyl-1,3-thiazol-2-yl)-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C7H6F3NOS/c1-3-4(2)13-6(11-3)5(12)7(8,9)10/h1-2H3
• InChI Key： WHQBIXOBRIVCMJ-UHFFFAOYSA-N
• SMILES： S1C(C(C(F)(F)F)=O)=NC(C)=C1C

Computed Properties

• Exact Mass: 209.01228
• Monoisotopic Mass: 209.01221947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 1-(dimethyl-1,3-thiazol-2-yl)-2,2,2-trifluoroethan-1-one

Professional Introduction to Compound with CAS No. 174824-74-9 and Product Name: 1-(dimethyl-1,3-thiazol-2-yl)-2,2,2-trifluoroethan-1-one

The compound with the CAS number 174824-74-9 and the product name 1-(dimethyl-1,3-thiazol-2-yl)-2,2,2-trifluoroethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a dimethyl-1,3-thiazole moiety and a trifluoroethyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

Recent research in the field of drug discovery has highlighted the importance of fluorinated compounds in enhancing pharmacological properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of a trifluoroethyl group in the molecular structure of this compound not only imparts lipophilicity but also influences its electronic distribution, which can be critical for interactions with biological targets. The dimethyl-1,3-thiazole ring is another key feature that contributes to the compound's overall pharmacological profile. Thiazole derivatives are well-known for their wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The combination of these structural elements suggests that this compound may exhibit multiple therapeutic potentials.

In the context of modern drug development, the synthesis and characterization of novel heterocyclic compounds are of paramount importance. The 1-(dimethyl-1,3-thiazol-2-yl)-2,2,2-trifluoroethan-1-one molecule represents an excellent example of how structural modifications can lead to the discovery of new pharmacophores. The trifluoromethyl group is particularly noteworthy as it can significantly alter the electronic properties of the molecule, thereby affecting its interactions with biological receptors. This has been demonstrated in various studies where trifluoromethylated compounds have shown improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

Advances in computational chemistry have also played a crucial role in understanding the behavior of such complex molecules. Molecular modeling studies have been instrumental in predicting the binding modes of this compound with potential biological targets. These studies suggest that the dimethyl-1,3-thiazole moiety may interact with specific amino acid residues in protein binding pockets, while the trifluoroethyl group could enhance hydrophobic interactions. Such insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that showcase the versatility of modern synthetic methodologies. The preparation typically starts from commercially available precursors and employs palladium-catalyzed cross-coupling reactions to construct the thiazole ring system. Subsequent functionalization steps introduce the trifluoromethyl group through halogen-metal exchange reactions followed by quenching with a fluorinating agent. These synthetic strategies highlight the importance of well-designed synthetic routes in achieving high yields and purity levels necessary for pharmaceutical applications.

Evaluation of the biological activity of 1-(dimethyl-1,3-thiazol-2-yl)-2,2,2-trifluoroethan-1-one has been conducted using various in vitro assays. Initial studies have shown promising results in terms of antimicrobial activity against several bacterial strains. The presence of both thiazole and trifluoroethyl groups appears to synergistically enhance these effects by disrupting essential bacterial metabolic pathways. Additionally, preliminary toxicology studies indicate that the compound exhibits low toxicity at relevant concentrations, suggesting its potential for further development into a therapeutic agent.

The impact of fluorine substitution on pharmacological properties has been extensively studied in recent years. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. The trifluoroethyl group in this molecule is expected to contribute to these favorable properties by increasing hydrophobic interactions with biological targets while minimizing susceptibility to enzymatic degradation. This has been observed in other fluorinated drug candidates where such structural features have led to increased bioavailability and prolonged half-life.

Future directions for research on this compound include exploring its potential as an intermediate in larger drug molecules or as a lead compound for structure-based drug design. The modular nature of its structure allows for easy modifications at various positions, enabling chemists to tailor its properties for specific therapeutic applications. Additionally, exploring its behavior in vivo through preclinical studies will provide further insights into its potential as a drug candidate.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and computer scientists. Advanced computational tools are increasingly being used to predict and validate experimental findings, accelerating the drug discovery process. The case of 1-(dimethyl-1,3-thiazol-2-yl)-2,2,2-trifluoroethan-1-one exemplifies how computational methods can guide synthetic efforts and provide critical information about molecular interactions.

In conclusion,1-(dimethyl-1,3-thiazol-2-yl)-2,2,2-trifluoroethan-1-one (CAS No. 174824-74-9) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and demonstrated biological activities. The combination of a dimethyl-1,3-thiazole moiety with a trifluoroethyl group provides a versatile scaffold for developing new therapeutic agents with improved pharmacokinetic properties. Continued research into this compound will likely yield valuable insights into its potential applications across various therapeutic areas.